Cas no 2137565-70-7 (5-chloro-7-cyclopentyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-cyclopentyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137565-70-7
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6216853
• PubChem ID: 165473626
• Update Time: 2025-05-22

5-chloro-7-cyclopentyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-cyclopentyl-1,2,4triazolo1,5-apyridine
• 2137565-70-7
• 5-chloro-7-cyclopentyl-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104532

• Inchi： 1S/C11H12ClN3/c12-10-5-9(8-3-1-2-4-8)6-11-13-7-14-15(10)11/h5-8H,1-4H2
• InChI Key： GCOQCIZZXKQXPD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC=NN21)C1CCCC1

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-cyclopentyl-1,2,4triazolo1,5-apyridine

5-Chloro-7-Cyclopentyl-1,2,4-Triazolo[1,5-a]Pyridine: A Comprehensive Overview

5-Chloro-7-cyclopentyl-1,2,4-triazolo[1,5-a]pyridine, also known by its CAS number 2137565-70-7, is a heterocyclic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and potential applications in drug development. The molecule features a pyridine ring fused with a 1,2,4-triazole ring system, with substituents at positions 5 and 7. The chlorine atom at position 5 and the cyclopentyl group at position 7 contribute to the compound's distinct chemical properties and biological interactions.

The synthesis of 5-chloro-7-cyclopentyl-1,2,4-triazolo[1,5-a]pyridine involves a multi-step process that typically begins with the preparation of the triazole ring system. Recent advancements in synthetic methodologies have enabled more efficient and selective routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to enhance reaction yields and reduce reaction times. This approach not only simplifies the synthesis process but also aligns with the growing demand for sustainable chemical practices in modern drug discovery.

One of the most promising aspects of 5-chloro-7-cyclopentyl-1,2,4-triazolo[1,5-a]pyridine is its potential as a lead compound in medicinal chemistry. Studies have demonstrated that this compound exhibits significant biological activity across various assays. For example, recent research has highlighted its ability to modulate key enzymes involved in inflammatory pathways. This suggests that it could serve as a valuable tool in the development of anti-inflammatory agents.

In addition to its pharmacological applications, 5-chloro-7-cyclopentyl-1,2,4-triazolo[1,5-a]pyridine has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a potential ligand in catalysis and sensor technology. Recent studies have shown that incorporating this compound into metal-organic frameworks (MOFs) can enhance their stability and selectivity for specific substrates.

The structural versatility of 5-chloro-7-cyclopentyl-1,2,4-triazolo[1,5-a]pyridine makes it an ideal candidate for further functionalization. Researchers have been actively exploring the effects of substituent variations on the compound's properties. For instance, replacing the chlorine atom with other halogens or introducing additional functional groups has been shown to significantly alter its electronic properties and bioavailability. These findings underscore the importance of systematic structure-activity relationship (SAR) studies in optimizing this compound for therapeutic use.

From a computational perspective, 5-chloro-7-cyclopentyl-1,2,4-triazolo[1,5-a]pyridine has been subjected to extensive molecular modeling and docking studies. These analyses have provided valuable insights into its binding affinities with various protein targets. For example, simulations have revealed that the cyclopentyl group plays a critical role in stabilizing interactions within protein pockets through hydrophobic interactions. Such insights are invaluable for guiding medicinal chemists in designing more potent and selective drug candidates.

In conclusion, 5-chloro-7-cyclopentyl-1,2,4-triazolo[1,a]pyridine, with its unique structure and diverse biological activities,
represents a compelling subject for further research across multiple disciplines.
As ongoing studies continue to uncover new facets of its properties,
this compound is poised to make significant contributions
to both basic science and applied technologies.